Cas no 79111-71-0 (2,6-Bis(methylsulfanyl)-4-phenylpyridine-3-carbonitrile)

• Product Name: 2,6-Bis(methylsulfanyl)-4-phenylpyridine-3-carbonitrile
• CAS No: 79111-71-0
• MF: C₁₄H₁₂N₂S₂
• MW: 272.388480186462
• CID: 2802264
• Update Time: 2023-08-07

2,6-Bis(methylsulfanyl)-4-phenylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(methylthio)-4-phenylpyridine-3-carbonitrile
• 2,6-bis(methylsulfanyl)-4-phenylpyridine-3-carbonitrile
• 2,6-Bis(methylsulfanyl)-4-phenylpyridine-3-carbonitrile

• Inchi： 1S/C14H12N2S2/c1-17-13-8-11(10-6-4-3-5-7-10)12(9-15)14(16-13)18-2/h3-8H,1-2H3
• InChI Key： ZAZSQEGZKHYINJ-UHFFFAOYSA-N
• SMILES： S(C)C1C(C#N)=C(C=C(N=1)SC)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 3.9
• Topological Polar Surface Area: 87.3